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Compound Name: 2-lodo-I-phenylalanine

Cat. No.: B556763

For Researchers, Scientists, and Drug Development Professionals

Abstract

2-lodo-L-phenylalanine, a non-proteinogenic amino acid, has emerged as a valuable tool in
biomedical research and drug development. Its unique physicochemical properties, conferred
by the iodine substitution on the phenyl ring, enable a range of applications from peptide and
protein engineering to advanced medical imaging and targeted radionuclide therapy. This
technical guide provides a comprehensive overview of 2-lodo-L-phenylalanine, detailing its
chemical identity, synthesis, experimental applications, and potential biological significance.

Chemical Identity and Properties
IUPAC Name: (2S)-2-amino-3-(2-iodophenyl)propanoic acid[1]

CAS Number: 167817-55-2[1]

This section summarizes the key chemical and physical properties of 2-lodo-L-phenylalanine,
providing a foundational understanding for its handling and application in experimental settings.
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Property Value Reference
Molecular Formula CoH10INO2 [1112]
Molecular Weight 291.1 g/mol [2]
Appearance Off-white powder [2]

Purity > 98% (HPLC) [2]

Melting Point > 198 °C (dec.) [2]

Optical Rotation [@]D* =+30 £ 17 (C=1In O.IN [2]

NaOH)
Storage Conditions 0-8°C [2]

Synthesis and Radiolabeling

The synthesis of 2-lodo-L-phenylalanine and its radiolabeled counterparts is crucial for its
various applications. A common method for both "cold" synthesis and radioiodination is the
copper(l)-assisted nucleophilic halogen exchange reaction, starting from 2-Bromo-L-
phenylalanine.

Synthesis of 2-lodo-L-phenylalanine

An optimized protocol for the synthesis of 2-lodo-L-phenylalanine from 2-Bromo-L-
phenylalanine using a Cul*-assisted nucleophilic exchange reaction has been reported to
achieve yields consistently above 74%.[1]

Experimental Protocol: Cu'*-Assisted Synthesis
o Starting Material: 2-Bromo-L-phenylalanine

o Key Reagents: Sodium lodide (Nal), Copper(l) Sulfate (CuSOa4), Stannous Sulfate (SnSOa),
Citric Acid (CeHsO7), and Salicylic Acid (C7HeOa4).[1]

o Optimized Reaction Conditions:

o Temperature: 180°C[1]

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://pubmed.ncbi.nlm.nih.gov/16918300/
https://jnm.snmjournals.org/content/46/12/2104
https://jnm.snmjournals.org/content/46/12/2104
https://jnm.snmjournals.org/content/46/12/2104
https://jnm.snmjournals.org/content/46/12/2104
https://jnm.snmjournals.org/content/46/12/2104
https://jnm.snmjournals.org/content/46/12/2104
https://jnm.snmjournals.org/content/46/12/2104
https://www.benchchem.com/product/b556763?utm_src=pdf-body
https://www.benchchem.com/product/b556763?utm_src=pdf-body
https://www.benchchem.com/product/b556763?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/16918300/
https://pubmed.ncbi.nlm.nih.gov/16918300/
https://pubmed.ncbi.nlm.nih.gov/16918300/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b556763?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

o Reaction Time: 24 hours[1]

o Reagent Concentrations: 61 mM 2-bromo-L-phenylalanine, 485 mM Nal, 10 mM CuSOa,
90 mM SnS0Os4, 90 mM CeHsO7, and 100 mM C7HeOa.[1]

Purification: The product can be purified using reverse-phase high-performance liquid
chromatography (RP-HPLC).[3]

Quality Control: Structure confirmation and purity are assessed by H-NMR, mass
spectrometry, and both reverse-phase and chiral HPLC to ensure no racemization has
occurred.[1]

Radioiodination for Imaging Applications

For applications in Single-Photon Emission Computed Tomography (SPECT), 2-lodo-L-

phenylalanine is labeled with iodine radioisotopes such as 23| or 123|. This is typically achieved

through a copper(l)-assisted isotopic exchange reaction.

Experimental Protocol: Radioiodination

Precursor: 2-lodo-L-phenylalanine
Radioisotope: No-carrier-added Na23| or Na'2°I[1]

Method: Cut*-assisted isotopic exchange reaction performed under acidic and reducing
conditions.[1][2]

Post-labeling Processing: The reaction mixture is made isotonic, the pH is adjusted, and free
radioiodide is removed by filtration, for instance, through an Ag-membrane.[1][2]

Quality Control: Radiochemical purity is determined by RP-HPLC, and is typically greater
than 99%.[1][2]

Applications in Research and Development
Peptide Synthesis and Protein Engineering

2-lodo-L-phenylalanine serves as a valuable building block in solid-phase peptide synthesis

(SPPS) to introduce a heavy atom at a specific position within a peptide sequence. The
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commercially available Boc-2-iodo-phenylalanine can be incorporated into peptides using
standard SPPS protocols.[4] This allows for the study of protein structure and function, and the
iodine can act as a handle for further chemical modifications.[4]

Experimental Workflow: Solid-Phase Peptide Synthesis (SPPS)

Click to download full resolution via product page

Caption: General workflow for solid-phase peptide synthesis incorporating 2-lodo-L-
phenylalanine.

Tumor Imaging and Radionuclide Therapy

Radiolabeled 2-lodo-L-phenylalanine is a promising tracer for cancer diagnosis using SPECT
imaging.[1][5] Tumors often exhibit increased amino acid metabolism, and 2-lodo-L-
phenylalanine is transported into cancer cells, primarily by the L-type amino acid transporter 1
(LAT1), which is overexpressed in many types of cancer.[6][7][8] The D-isomer, 2-lodo-D-
phenylalanine, has also shown high and specific tumor uptake with the advantage of faster
clearance from the blood, potentially leading to a lower radiation dose to healthy tissues.[2][5]

Studies have demonstrated the biodistribution of radioiodinated 2-lodo-phenylalanine in various
tumor models, showing high tumor-to-background ratios.[7] Furthermore, the therapeutic
potential of p-[3]-lodo-L-phenylalanine, a structural isomer, has been explored for systemic
radionuclide therapy, particularly for gliomas.[9]

Quantitative Biodistribution Data of 125|-2-lodo-D-phenylalanine in R1M Tumor-Bearing Mice (%
Injected Dose per Gram)
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Organl/Tissue 2 min 30 min 60 min 120 min
Blood 2.8+05 1.3+0.2 0.9+0.1 0.6 +0.1
Tumor 25+0.6 39+£1.2 3.5+£0.9 2.8+0.7
Muscle 1.5+0.3 1.1+0.2 0.8+0.1 0.5+0.1
Liver 21+04 1.5+0.3 1.2+0.2 0.9+0.2
Kidneys 105+21 89+18 65+1.3 45+0.9
Data adapted

from in vivo

studies.[2]

Neuroscience Research

Halogenated derivatives of L-phenylalanine have been investigated for their neuroprotective
effects.[10] These compounds can modulate excitatory glutamatergic synaptic transmission,
suggesting a potential therapeutic role in conditions characterized by glutamate receptor
overactivation, such as stroke.[10]

Biological Effects and Signaling Pathways

While direct signaling pathways initiated by 2-lodo-L-phenylalanine are not extensively
characterized, its structural similarity to L-phenylalanine suggests it can interact with pathways
regulated by this essential amino acid.

Amino Acid Transport

As an analog of L-phenylalanine, 2-lodo-L-phenylalanine is a substrate for amino acid
transporters. Studies have shown that it has a high affinity for the L-type amino acid transporter
1 (LAT1).[8] This transporter is crucial for the uptake of large neutral amino acids into cells and
is particularly overexpressed in the blood-brain barrier and various cancer cells, explaining the
utility of radiolabeled 2-lodo-L-phenylalanine in brain tumor imaging.[8][9]

Potential Impact on Phenylalanine-Regulated Pathways
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High concentrations of phenylalanine are known to affect cellular signaling. For instance,
phenylalanine can impair insulin signaling by modifying the insulin receptor beta subunit,
leading to reduced glucose uptake.[11][12] It is plausible that 2-lodo-L-phenylalanine, as a
competitive substrate for phenylalanine transporters and enzymes, could modulate such
pathways.

Furthermore, L-phenylalanine can influence the release of gut hormones and affect glucose
tolerance through the calcium-sensing receptor (CaSR).[13] It can also regulate the TOR
signaling pathway, which is central to cell growth and metabolism.[14] The introduction of an
iodinated analog could potentially perturb these signaling cascades.

Logical Relationship: Phenylalanine and Insulin Signaling
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Caption: Postulated impact of 2-lodo-L-phenylalanine on insulin signaling, based on known
effects of phenylalanine.

Conclusion

2-lodo-L-phenylalanine is a versatile synthetic amino acid with significant potential in various
fields of biomedical research. Its utility as a tool for peptide synthesis, a tracer for oncological
imaging, and a potential therapeutic agent underscores its importance. Further research into
the direct biological effects and interactions of 2-lodo-L-phenylalanine with cellular signaling
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pathways will undoubtedly uncover new applications and enhance our understanding of its role

in complex biological systems. This guide provides a solid foundation for researchers and drug

development professionals to explore the expanding applications of this unique molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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